Cas no 165250-34-0 (1H-Indole-3-propanol, 5-bromo-)

• Product Name: 1H-Indole-3-propanol, 5-bromo-
• CAS No: 165250-34-0
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• MDL: MFCD00130165
• CID: 4459472
• PubChem ID: 22405689
• Update Time: 2025-07-01

1H-Indole-3-propanol, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanol, 5-bromo-
• 1H-INDOLE-3-PROPANOL,5-BROMO-
• 3-(5-bromo-1H-indol-3-yl)propan-1-ol
• 5-Bromo-1H-Indole-3-propanol
• N16991
• MFCD00130165
• 5-Bromo-3-(3-hydroxypropyl)-1H-indole
• BS-45177
• VKGAKHODTYGPGR-UHFFFAOYSA-N
• SCHEMBL8261013
• CS-0095266
• 165250-34-0

• MDL： MFCD00130165
• Inchi： 1S/C11H12BrNO/c12-9-3-4-11-10(6-9)8(7-13-11)2-1-5-14/h3-4,6-7,13-14H,1-2,5H2
• InChI Key： VKGAKHODTYGPGR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)CCCO

Computed Properties

• Exact Mass: 253.01
• Monoisotopic Mass: 253.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36A^2

Additional information on 1H-Indole-3-propanol, 5-bromo-

1H-Indole-3-propanol, 5-bromo- (CAS No. 165250-34-0): A Key Intermediate in Modern Pharmaceutical Research

1H-Indole-3-propanol, 5-bromo-, identified by its CAS number CAS No. 165250-34-0, is a significant compound in the realm of pharmaceutical chemistry. This brominated indole derivative has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. Its unique structural features make it a valuable intermediate for the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The indole core is a prominent motif in medicinal chemistry, renowned for its presence in numerous pharmacologically active agents. The addition of a propyl group at the 3-position and a bromine atom at the 5-position introduces specific functional handles that enhance reactivity and selectivity in subsequent synthetic transformations. This compound is particularly useful in constructing complex scaffolds that mimic natural products and exhibit potent biological activity.

In recent years, there has been a surge in research focused on indole derivatives as potential therapeutic agents. The bromine substituent in 1H-Indole-3-propanol, 5-bromo- facilitates various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many drugs. These reactions are essential for creating intricate molecular architectures with high binding affinity to biological targets.

One of the most compelling applications of this compound is in the development of treatments for neurological disorders. Indole derivatives have shown promise as modulators of neurotransmitter systems, particularly serotonin and dopamine pathways. The propyl side chain in 1H-Indole-3-propanol, 5-bromo- can be further functionalized to produce analogs with enhanced pharmacokinetic properties, such as improved blood-brain barrier penetration.

Moreover, the bromine atom at the 5-position serves as a versatile handle for further derivatization through cross-coupling reactions. These reactions are fundamental in synthesizing complex heterocyclic compounds that exhibit anti-inflammatory and analgesic properties. For instance, recent studies have demonstrated the efficacy of indole-based molecules in modulating microglial activation, a key process in neuroinflammatory diseases like Alzheimer's and Parkinson's.

The synthesis of 1H-Indole-3-propanol, 5-bromo- typically involves multi-step organic transformations starting from commercially available precursors. The bromination step is critical and often employs reagents such as N-bromosuccinimide (NBS) or bromine gas under controlled conditions to ensure high regioselectivity. Advances in catalytic systems have further refined these processes, enabling more efficient and sustainable synthetic routes.

In industrial settings, the production of this compound is optimized for scalability while maintaining high purity standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to monitor reaction progress and verify product integrity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The growing interest in natural product-inspired drug discovery has also highlighted the importance of indole derivatives like 1H-Indole-3-propanol, 5-bromo-. Many therapeutic agents on the market today are derived from natural indole alkaloids, which have been structurally modified to improve efficacy and reduce side effects. The ability to efficiently synthesize these derivatives using well-established protocols makes this compound an indispensable tool in medicinal chemistry.

In conclusion, 1H-Indole-3-propanol, 5-bromo- (CAS No. 165250-34-0) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for indole derivatives, this compound will undoubtedly remain at the forefront of drug discovery efforts.